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Compound of Interest

Compound Name: (4-Amino-3-fluorophenyl)methanol

Cat. No.: B179550 Get Quote

Technical Support Center: (4-Amino-3-
fluorophenyl)methanol
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and recommended storage of (4-Amino-3-
fluorophenyl)methanol (CAS No. 146019-45-6).

Physicochemical and Stability Data
While extensive quantitative stability data for (4-Amino-3-fluorophenyl)methanol is not widely

published, the following table summarizes available information and data for a closely related

isomer, (3-Amino-4-fluorophenyl)methanol, which can serve as a valuable reference.
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Property
(4-Amino-3-
fluorophenyl)metha
nol

(3-Amino-4-
fluorophenyl)metha
nol (Isomer)

General Chemical
Stability
Recommendations

CAS Number 146019-45-6 227609-86-1 N/A

Purity 98% 98% N/A

Physical Form Not Specified White to Yellow Solid N/A

Recommended

Storage
Ambient Storage

Keep in dark place,

inert atmosphere,

room temperature.[1]

Store in a tightly

closed container in a

dry, cool, and well-

ventilated place.[2]

Hazard Statements
H302, H315, H319,

H335
H315, H319

Handle with

appropriate personal

protective equipment.

Experimental Protocols
Detailed experimental protocols for stability testing of (4-Amino-3-fluorophenyl)methanol are

not publicly available. However, a general approach to assess the stability of a new compound

would involve:

Initial Characterization: Obtain baseline data on the compound's purity and appearance (e.g.,

via HPLC, NMR, and visual inspection).

Stress Testing (Forced Degradation): Expose the compound to various stress conditions to

identify potential degradation pathways. This typically includes:

Photostability: Exposure to UV and visible light.

Thermal Stability: Exposure to elevated temperatures.

Humidity: Exposure to high relative humidity.

Oxidative Stress: Treatment with an oxidizing agent (e.g., hydrogen peroxide).
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pH Stress: Exposure to acidic and basic conditions.

Long-Term Stability Testing: Store the compound under recommended and accelerated

conditions (e.g., higher temperature and humidity) for an extended period.

Analysis: At specified time points, analyze the samples using stability-indicating methods

(e.g., HPLC) to quantify the parent compound and any degradation products.

Troubleshooting Guide & FAQs
This section addresses common issues that may arise during the handling and storage of (4-
Amino-3-fluorophenyl)methanol.

Frequently Asked Questions (FAQs)

What are the primary hazards associated with (4-Amino-3-fluorophenyl)methanol? This

compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and

may cause respiratory irritation. Always handle it in a well-ventilated area with appropriate

personal protective equipment (PPE), including gloves and safety glasses.

What is the recommended storage temperature? While one supplier suggests "Ambient

Storage", a more conservative approach, based on a related isomer, is to store it at room

temperature. For long-term storage, refrigeration (2-8 °C) is often a good practice for amino-

containing aromatic compounds to minimize potential degradation.

Is this compound sensitive to light or air? While not explicitly stated for this specific

compound, a closely related isomer, (3-Amino-4-fluorophenyl)methanol, is recommended to

be stored in a dark place under an inert atmosphere.[1] Therefore, it is prudent to protect (4-
Amino-3-fluorophenyl)methanol from light and air to prevent potential photo-oxidation and

degradation.

Troubleshooting Common Issues

Issue: The compound has changed color (e.g., from white to yellow/brown).

Possible Cause: This is a common indication of degradation, likely due to oxidation or

exposure to light. Aminophenyl groups are known to be susceptible to oxidation, which can
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lead to coloration.

Solution:

Re-evaluate the purity of the compound using an appropriate analytical method (e.g.,

HPLC, TLC) before use.

If the purity is compromised, consider purifying the material or obtaining a fresh batch.

For future storage, ensure the container is tightly sealed, purged with an inert gas (e.g.,

nitrogen or argon), and stored in a dark location.

Issue: Inconsistent experimental results using the same batch of the compound.

Possible Cause: This could be due to improper storage between uses, leading to gradual

degradation. It could also be related to the compound's hygroscopic nature, where it

absorbs moisture from the air, affecting its effective concentration.[3]

Solution:

Aliquot the compound into smaller, single-use vials upon receipt to minimize repeated

exposure of the bulk material to the atmosphere.

Always store the compound in a desiccator, especially after opening the primary

container.

Before use, ensure the compound is completely dry.

Visualized Workflow
The following diagram illustrates the recommended workflow for handling and storing (4-
Amino-3-fluorophenyl)methanol to ensure its stability and integrity.
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Caption: Recommended workflow for handling and storing (4-Amino-3-
fluorophenyl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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